Cas no 37681-06-4 (3-Benzofuranacetonitrile, 2-(1-methylethyl)-)

• Product Name: 3-Benzofuranacetonitrile, 2-(1-methylethyl)-
• CAS No: 37681-06-4
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 1485363
• Update Time: 2024-08-24

3-Benzofuranacetonitrile, 2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Benzofuranacetonitrile, 2-(1-methylethyl)-

• Inchi： 1S/C13H13NO/c1-9(2)13-11(7-8-14)10-5-3-4-6-12(10)15-13/h3-6,9H,7H2,1-2H3
• InChI Key： IIQMJCRCKQZWLR-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(CC#N)=C1C(C)C

Computed Properties

• Exact Mass: 201.11545

Experimental Properties

• Density: 1.091±0.06 g/cm3(Predicted)
• Boiling Point: 311.9±27.0 °C(Predicted)
• PSA: 33.02